![molecular formula C17H22FN3O3 B3933234 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone](/img/structure/B3933234.png)
4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone
Overview
Description
4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone, also known as FMP, is a chemical compound that has gained attention in the scientific research community due to its potential therapeutic properties. FMP belongs to the class of piperazinone derivatives and has been found to have a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.
Mechanism of Action
The exact mechanism of action of 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone has also been found to inhibit the activity of certain enzymes, such as COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone has also been found to inhibit the growth and metastasis of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone is also stable under various conditions and can be stored for extended periods. However, 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone has some limitations, including its poor solubility in water and low bioavailability. These limitations can be overcome by using appropriate solvents and formulation strategies.
Future Directions
There are several future directions for research on 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone. One area of interest is the development of 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone analogs with improved pharmacological properties. Another area of interest is the investigation of the potential use of 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone in combination with other drugs for the treatment of various diseases. Additionally, the mechanism of action of 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone needs to be further elucidated to fully understand its therapeutic potential.
Scientific Research Applications
4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone has also been shown to have antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, 4-(2-fluorobenzyl)-3-[2-(4-morpholinyl)-2-oxoethyl]-2-piperazinone has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
4-[(2-fluorophenyl)methyl]-3-(2-morpholin-4-yl-2-oxoethyl)piperazin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22FN3O3/c18-14-4-2-1-3-13(14)12-21-6-5-19-17(23)15(21)11-16(22)20-7-9-24-10-8-20/h1-4,15H,5-12H2,(H,19,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLBUXIQRVFJQSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(C(=O)N1)CC(=O)N2CCOCC2)CC3=CC=CC=C3F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22FN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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